Cas no 835910-36-6 (2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline)

• Product Name: 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline
• CAS No: 835910-36-6
• MF: C₂₆H₂₀N₄S₂
• MW: 452.593802452087
• CID: 6415999
• PubChem ID: 3257992
• Update Time: 2025-07-28

2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline
• 2-(3,5-di(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4-phenylquinazoline
• F1590-0160
• Z314612472
• 2-[3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-4-phenylquinazoline
• 2-(3,5-dithiophen-2-yl-3,4-dihydropyrazol-2-yl)-6-methyl-4-phenylquinazoline
• AKOS016903871
• 835910-36-6
• AKOS001447686
• Quinazoline, 2-(4,5-dihydro-3,5-di-2-thienyl-1H-pyrazol-1-yl)-6-methyl-4-phenyl-

• Inchi： 1S/C26H20N4S2/c1-17-11-12-20-19(15-17)25(18-7-3-2-4-8-18)28-26(27-20)30-22(24-10-6-14-32-24)16-21(29-30)23-9-5-13-31-23/h2-15,22H,16H2,1H3
• InChI Key： XSUWUSNIPBJRMB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C2SC=CC=2)CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 452.11293900g/mol
• Monoisotopic Mass: 452.11293900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 660.6±65.0 °C(Predicted)
• pka: 3.86±0.59(Predicted)

Additional information on 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline

Recent Advances in the Study of 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline (CAS: 835910-36-6)

The compound 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline (CAS: 835910-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's promising role as a kinase inhibitor, particularly in the context of cancer therapy. The quinazoline core, coupled with the thiophene and pyrazole moieties, contributes to its ability to interact with various kinase targets, including EGFR and VEGFR. Preliminary in vitro studies have demonstrated potent inhibitory effects on cancer cell proliferation, with IC50 values in the nanomolar range for certain cancer cell lines.

In addition to its anticancer properties, research has also explored the compound's potential as an anti-inflammatory agent. Molecular docking studies suggest that it can effectively bind to key inflammatory mediators, such as COX-2 and TNF-α, thereby modulating inflammatory pathways. These findings open up new avenues for the development of multi-targeted therapies for chronic inflammatory diseases.

The synthesis of 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline has been optimized in recent years, with several research groups reporting improved yields and purity. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which have significantly reduced reaction times and environmental impact. These methodological improvements are crucial for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile, particularly in terms of bioavailability and metabolic stability. Recent pharmacokinetic studies have identified rapid clearance and low oral bioavailability as potential limitations. However, formulation strategies, such as nanoparticle encapsulation and prodrug approaches, are being investigated to address these issues.

In conclusion, 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-6-methyl-4-phenylquinazoline represents a versatile scaffold with significant therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. Future studies should focus on in vivo efficacy and safety assessments to validate its therapeutic potential.